Cas no 19200-34-1 (2,3,6,2',3',4',6'-Hepta-O-acetyl-1-thio-β-D-lactose 1-(dimethylcarbamodithioate))

• Product Name: 2,3,6,2',3',4',6'-Hepta-O-acetyl-1-thio-β-D-lactose 1-(dimethylcarbamodithioate)
• CAS No: 19200-34-1
• MF: C₂₉H₄₁NO₁₇S₂
• MW: 739.76
• CID: 5091942
• Update Time: 2025-05-25

2,3,6,2',3',4',6'-Hepta-O-acetyl-1-thio-β-D-lactose 1-(dimethylcarbamodithioate) Chemical and Physical Properties

Names and Identifiers

• 2,3,6,2',3',4',6'-Hepta-O-acetyl-1-thio-β-D-lactose 1-(dimethylcarbamodithioate)

• Inchi： 1S/C29H41NO17S2/c1-12(31)38-10-19-21(40-14(3)33)23(41-15(4)34)25(43-17(6)36)27(45-19)47-22-20(11-39-13(2)32)46-28(49-29(48)30(8)9)26(44-18(7)37)24(22)42-16(5)35/h19-28H,10-11H2,1-9H3/t19-,20-,21+,22-,23+,24+,25-,26-,27+,28+/m1/s1
• InChI Key： ATTHXEYVTZITGP-JRFIZLOQSA-N
• SMILES： CC(OC[C@@H]1[C@H]([C@H](OC(C)=O)[C@@H](OC(C)=O)[C@H](SC(=S)N(C)C)O1)O[C@]1([H])O[C@@H]([C@H](OC(C)=O)[C@@H]([C@H]1OC(=O)C)OC(C)=O)COC(=O)C)=O

Additional information on 2,3,6,2',3',4',6'-Hepta-O-acetyl-1-thio-β-D-lactose 1-(dimethylcarbamodithioate)

2,3,6,2',3',4',6'-Hepta-O-acetyl-1-thio-β-D-lactose 1-(dimethylcarbamodithioate): A Comprehensive Overview

The compound with CAS No. 19200-34-1, known as 2,3,6,2',3',4',6'-Hepta-O-acetyl-1-thio-β-D-lactose 1-(dimethylcarbamodithioate), is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound is a derivative of β-D-lactose, a disaccharide composed of glucose and galactose. The structure of this compound is characterized by the presence of multiple acetyl groups and a thio group at specific positions on the lactose backbone.

The hepta-O-acetyl modification refers to the presence of seven acetyl groups attached to the hydroxyl groups of the lactose molecule. These acetyl groups serve to protect the hydroxyl groups during chemical reactions, making the molecule more stable and easier to handle in synthetic processes. The 1-thio group indicates the substitution of a sulfur atom at position 1 of the lactose molecule, which introduces unique chemical properties and reactivity.

The dimethylcarbamodithioate group further modifies the structure by introducing a dithiocarbamate functionality. This group is known for its ability to act as a chelating agent and has been widely studied in coordination chemistry and catalysis. The combination of these functional groups makes this compound a versatile building block for various applications in organic synthesis, materials science, and biotechnology.

Recent studies have highlighted the potential of this compound in drug delivery systems. The hepta-O-acetyl modification provides excellent stability to the molecule, while the thio and dimethylcarbamodithioate groups enable controlled release mechanisms. Researchers have explored the use of this compound as a carrier for anti-cancer drugs, where its biocompatibility and controlled degradation properties make it an ideal candidate for targeted drug delivery.

In addition to its pharmaceutical applications, this compound has shown promise in the field of bioinformatics and computational chemistry. The unique structure of 2,3,6,2',3',4',6'-Hepta-O-acetyl-1-thio-β-D-lactose 1-(dimethylcarbamodithioate) allows for precise modeling and simulation of molecular interactions. This has led to advancements in understanding enzyme-substrate interactions and designing novel enzymes with improved catalytic efficiency.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions. The process typically begins with the acetylation of β-D-lactose using acetic anhydride in pyridine to introduce the hepta-O-acetyl groups. Subsequent thiolation and dithiocarbamate formation steps are carried out under specific conditions to ensure high purity and yield.

One of the most exciting developments involving this compound is its use in sustainable chemistry. Researchers have demonstrated that this molecule can serve as a biodegradable polymer precursor, offering an environmentally friendly alternative to traditional plastics. The ability to degrade under mild conditions makes it a promising candidate for reducing plastic waste in various industries.

Furthermore, recent advancements in analytical techniques have enabled detailed characterization of this compound's physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its molecular structure and stability under different conditions.

In conclusion, 2,3,6,2',3',4',6'-Hepta-O-acetyl-1-thio-β-D-lactose 1-(dimethylcarbamodithioate) is a multifaceted compound with applications spanning drug delivery systems, biotechnology, materials science, and sustainable chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across various scientific disciplines.